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Compound of Interest

Compound Name: N-Iodoacetyltyramine

Cat. No.: B1204855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and storage

conditions for N-Iodoacetyltyramine, a critical reagent in various biochemical and

pharmaceutical research applications. Understanding these parameters is essential for

ensuring the compound's stability, efficacy, and the reproducibility of experimental results.

Core Properties of N-Iodoacetyltyramine
N-Iodoacetyltyramine is a derivative of tyramine and a member of the haloacetylamine group.

It is commonly utilized as a reagent for the alkylation of sulfhydryl groups in proteins and

peptides, often in the context of radiolabeling or introducing specific chemical moieties.

Property Value

Chemical Formula C₁₀H₁₂INO₂

Molecular Weight 305.11 g/mol

CAS Number 53527-07-4

Solubility Profile
The solubility of N-Iodoacetyltyramine is a critical factor for its effective use in experimental

settings. While comprehensive quantitative data is not extensively published, information from
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suppliers of similar compounds and general chemical principles allows for a reliable solubility

profile. The compound exhibits solubility in organic solvents and is sparingly soluble in aqueous

solutions.

For a similar compound, CB-1954, which is also a crystalline solid, solubility has been reported

to be approximately 20 mg/mL in organic solvents like DMSO and dimethylformamide.[1] For

maximum solubility in aqueous buffers, it is recommended to first dissolve the compound in an

organic solvent such as DMSO and then dilute it with the aqueous buffer of choice.[1]

Table 1: Estimated Solubility of N-Iodoacetyltyramine

Solvent Estimated Solubility

Dimethyl Sulfoxide (DMSO) Soluble (approx. 20 mg/mL)

Dimethylformamide (DMF) Soluble (approx. 20 mg/mL)

Ethanol Soluble

Aqueous Buffers (e.g., PBS pH 7.2) Sparingly soluble

Storage and Stability
Proper storage of N-Iodoacetyltyramine is paramount to prevent degradation and maintain its

chemical integrity. The iodoacetyl group is susceptible to hydrolysis and reaction with

nucleophiles, and the phenolic hydroxyl group can be prone to oxidation.

Based on information for analogous compounds and general best practices for reactive

iodoacetyl derivatives, the following storage conditions are recommended:

Table 2: Recommended Storage Conditions for N-Iodoacetyltyramine
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Condition Recommendation Rationale

Temperature

Store at -20°C for long-term

storage. A deuterated analog,

N-Iodoacetyltyramine-d4, is

recommended to be stored at

+4°C.

Minimizes degradation and

hydrolysis.

Light
Store in a light-protected

container (e.g., amber vial).

Protects against light-induced

degradation.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Prevents oxidation.

Form
Store as a solid (lyophilized

powder).

Enhances long-term stability

compared to solutions.

Solutions

Prepare solutions fresh for

each use. If storage of a

solution is necessary, store in

small aliquots at -80°C for a

limited time. Avoid repeated

freeze-thaw cycles. Aqueous

solutions are not

recommended for storage for

more than one day.[1]

Minimizes solvent-mediated

degradation and hydrolysis.

Experimental Protocols
The following are detailed methodologies for determining the solubility and assessing the

stability of N-Iodoacetyltyramine.

Protocol for Solubility Determination
This protocol is adapted from standard laboratory procedures for determining the solubility of a

solid compound.

Objective: To determine the approximate solubility of N-Iodoacetyltyramine in a given solvent.
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Materials:

N-Iodoacetyltyramine (solid)

Solvent of interest (e.g., DMSO, ethanol, PBS)

Vortex mixer

Centrifuge

Spectrophotometer or HPLC system

Calibrated analytical balance

Micro-pipettes

Vials

Procedure:

Preparation of a Saturated Solution:

Accurately weigh a small amount of N-Iodoacetyltyramine (e.g., 5 mg) into a clean, dry

vial.

Add a small, measured volume of the solvent (e.g., 100 µL) to the vial.

Vortex the mixture vigorously for 1-2 minutes.

If the solid dissolves completely, add more N-Iodoacetyltyramine in small, pre-weighed

increments, vortexing after each addition until a saturated solution is achieved (i.e., solid

material is visible).

If the initial amount of solid does not dissolve, add more solvent in small, measured

increments, vortexing after each addition, until the solid is fully dissolved.

Equilibration:
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Once a saturated solution is prepared (with excess solid), allow the mixture to equilibrate

at a controlled temperature (e.g., room temperature or 37°C) for a set period (e.g., 24

hours) with gentle agitation to ensure equilibrium is reached.

Separation of Undissolved Solid:

Centrifuge the vial at high speed (e.g., 10,000 x g) for 10 minutes to pellet the undissolved

solid.

Quantification of Solubilized Compound:

Carefully collect a known volume of the supernatant without disturbing the pellet.

Prepare a series of dilutions of the supernatant in the same solvent.

Determine the concentration of N-Iodoacetyltyramine in the diluted samples using a

suitable analytical method (e.g., UV-Vis spectrophotometry by measuring absorbance at

its λmax, or HPLC with a standard curve).

Calculation of Solubility:

Calculate the concentration of N-Iodoacetyltyramine in the original supernatant based on

the dilution factor. This concentration represents the solubility of the compound in the

tested solvent under the specified conditions.

Protocol for Stability Assessment
This protocol provides a framework for assessing the stability of N-Iodoacetyltyramine in

solution over time.

Objective: To evaluate the degradation of N-Iodoacetyltyramine in a specific solvent under

defined storage conditions.

Materials:

N-Iodoacetyltyramine solution of known concentration

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)
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Incubators or water baths set to desired storage temperatures

Vials

Procedure:

Preparation of Stock Solution:

Prepare a stock solution of N-Iodoacetyltyramine in the solvent of interest at a known

concentration.

Initial Analysis (Time Zero):

Immediately after preparation, analyze an aliquot of the stock solution by HPLC to

determine the initial peak area corresponding to intact N-Iodoacetyltyramine. This serves

as the time-zero reference.

Storage:

Aliquot the remaining stock solution into multiple vials.

Store the vials under the desired conditions to be tested (e.g., 4°C, room temperature,

37°C).

Time-Point Analysis:

At predetermined time intervals (e.g., 1, 4, 8, 24, 48 hours), remove one vial from each

storage condition.

Analyze the sample by HPLC using the same method as the initial analysis.

Data Analysis:

For each time point, calculate the percentage of remaining intact N-Iodoacetyltyramine
by comparing its peak area to the peak area at time zero.

Plot the percentage of intact N-Iodoacetyltyramine against time for each storage

condition to visualize the degradation profile.
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Visualizations
Experimental Workflow for Solubility Determination

Prepare Saturated Solution

Equilibrate at Controlled Temperature

Separate Undissolved Solid (Centrifugation)

Quantify Solubilized Compound (Spectrophotometry/HPLC)

Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of N-Iodoacetyltyramine.

Logical Relationship for Storage Recommendations

N-Iodoacetyltyramine Stability

Low Temperature (-20°C)

Minimizes Degradation

Protection from Light

Prevents Photodegradation

Inert Atmosphere

Prevents Oxidation

Solid Form

Enhances Long-Term Stability

Click to download full resolution via product page
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Caption: Key factors influencing the stability of N-Iodoacetyltyramine during storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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